Cas no 886496-99-7 (2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
• CAS No: 886496-99-7
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD04115851
• CID: 993279
• PubChem ID: 3797627
• Update Time: 2025-10-31

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
• 3-Chloro-5-(trifluoromethyl)phenylacetic acid
• 3-chloro-5-(trifluoromethyl)Benzeneacetic acid
• 2-[3-chloro-5-(trifluoromethyl)phenyl]acetic acid
• 3-Chloro-5-(trifluoromethyl)benzeneacetic acid (ACI)
• 3'-CHLORO-5'-TRIFLUOROMETHYLBENZENEACETIC ACID
• SCHEMBL10153376
• AS-46101
• EN300-1932014
• CL8774
• VEEZRFPBIRDYOE-UHFFFAOYSA-N
• CS-0060193
• AKOS015890278
• DTXSID60396552
• MFCD04115851
• AB20631
• [3-Chloro-5-(trifluoromethyl)phenyl]acetic acid
• 886496-99-7

• MDL： MFCD04115851
• Inchi： 1S/C9H6ClF3O2/c10-7-2-5(3-8(14)15)1-6(4-7)9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： VEEZRFPBIRDYOE-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C(F)(F)F)C=C(Cl)C=1)O

Computed Properties

• Exact Mass: 238.00100
• Monoisotopic Mass: 238.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 125-127℃
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 37.30000
• LogP: 2.98590
• Vapor Pressure: No data available

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes